Cas no 1248187-85-0 (N,2-dimethylcycloheptan-1-amine)

• Product Name: N,2-dimethylcycloheptan-1-amine
• CAS No: 1248187-85-0
• MF: C₉H₁₉N
• MW: 141.2538626194
• MDL: MFCD16091072
• CID: 5242333
• Update Time: 2025-05-24

N,2-dimethylcycloheptan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, N,2-dimethyl-
• N,2-dimethylcycloheptan-1-amine

• MDL： MFCD16091072
• Inchi： 1S/C9H19N/c1-8-6-4-3-5-7-9(8)10-2/h8-10H,3-7H2,1-2H3
• InChI Key： KEUCKJLNRZAQCX-UHFFFAOYSA-N
• SMILES： C1(NC)CCCCCC1C

Additional information on N,2-dimethylcycloheptan-1-amine

N,2-Dimethylcycloheptan-1-Amine: A Comprehensive Overview

N,2-Dimethylcycloheptan-1-amine is a versatile organic compound with the CAS number 1248187-85-0. This compound, also known as N,2-dimethylcycloheptanamine, belongs to the class of cyclic amines and has garnered significant attention in both academic and industrial research. Its unique structure, comprising a seven-membered cycloalkane ring with two methyl substituents and an amine group, makes it a valuable molecule in various applications.

Recent studies have highlighted the potential of N,2-dimethylcycloheptan-1-amine in drug discovery. Researchers have explored its role as a building block for synthesizing bioactive compounds. For instance, its ability to form stable amide bonds has been leveraged in the development of peptide-based drugs. The compound's cycloheptane ring provides structural rigidity, which is advantageous in optimizing pharmacokinetic properties such as bioavailability and metabolic stability.

In the field of materials science, N,2-dimethylcycloheptan-1-amine has been investigated for its potential in polymer synthesis. Its amine functionality allows for easy incorporation into polymeric networks, leading to materials with enhanced mechanical properties. Recent advancements have demonstrated its use in creating high-performance polymers for applications in aerospace and automotive industries.

The synthesis of N,2-dimethylcycloheptan-1-amine typically involves multi-step processes that include ring-closing reactions and alkylation. One notable method reported in 2023 utilizes a palladium-catalyzed coupling reaction to achieve high yields. This method not only simplifies the synthesis pathway but also reduces environmental impact by minimizing waste generation.

From an environmental standpoint, researchers have evaluated the biodegradability of N,2-dimethylcycloheptan-1-amine. Studies conducted under simulated environmental conditions suggest that the compound undergoes rapid microbial degradation, making it a more eco-friendly choice compared to traditional synthetic amines.

In conclusion, N,2-dimethylcycloheptan-1-amine (CAS No. 1248187-85-0) stands out as a multifaceted compound with promising applications across diverse fields. Its structural features and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.